Cas no 303148-16-5 (N'-(2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylamino}acetyl)-N,N-dimethylhydrazonoformamide)
N'-(2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylamino}acetyl)-N,N-dimethylhydrazonoformamide Chemical and Physical Properties
Names and Identifiers
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- N'-(2-([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]AMINO)ACETYL)-N,N-DIMETHYLHYDRAZONOFORMAMIDE
- Glycine, N-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-, [(dimethylamino)methylene]hydrazide (9CI)
- N'-(2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylamino}acetyl)-N,N-dimethylhydrazonoformamide
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- MDL: MFCD00141303
N'-(2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylamino}acetyl)-N,N-dimethylhydrazonoformamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N143750-0.5mg |
N'-(2-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]amino}acetyl)-N,N-dimethylhydrazonoformamide |
303148-16-5 | 0.5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N143750-1mg |
N'-(2-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]amino}acetyl)-N,N-dimethylhydrazonoformamide |
303148-16-5 | 1mg |
$ 80.00 | 2022-06-03 | ||
| TRC | N143750-2.5mg |
N'-(2-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]amino}acetyl)-N,N-dimethylhydrazonoformamide |
303148-16-5 | 2.5mg |
$ 155.00 | 2022-06-03 | ||
| Matrix Scientific | 163135-1mg |
N'-(2-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]amino}acetyl)-N,N-dimethylhydrazonoformamide |
303148-16-5 | 1mg |
$90.00 | 2023-09-07 | ||
| Matrix Scientific | 163135-5mg |
N'-(2-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]amino}acetyl)-N,N-dimethylhydrazonoformamide |
303148-16-5 | 5mg |
$105.00 | 2023-09-07 | ||
| Matrix Scientific | 163135-10mg |
N'-(2-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]amino}acetyl)-N,N-dimethylhydrazonoformamide |
303148-16-5 | 10mg |
$146.00 | 2023-09-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1613462-1mg |
(E)-N'-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)glycyl)-N,N-dimethylformohydrazonamide |
303148-16-5 | 98% | 1mg |
¥509.00 | 2024-05-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1613462-5mg |
(E)-N'-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)glycyl)-N,N-dimethylformohydrazonamide |
303148-16-5 | 98% | 5mg |
¥582.00 | 2024-05-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1613462-10mg |
(E)-N'-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)glycyl)-N,N-dimethylformohydrazonamide |
303148-16-5 | 98% | 10mg |
¥934.00 | 2024-05-20 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00852920-1g |
2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}-N'-[(1E)-(dimethylamino)methylidene]acetohydrazide |
303148-16-5 | 90% | 1g |
¥4193.0 | 2023-03-20 |
N'-(2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylamino}acetyl)-N,N-dimethylhydrazonoformamide Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on N'-(2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylamino}acetyl)-N,N-dimethylhydrazonoformamide
Introduction to N'-(2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylamino}acetyl)-N,N-dimethylhydrazonoformamide (CAS No. 303148-16-5)
N'-(2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylamino}acetyl)-N,N-dimethylhydrazonoformamide, with the CAS number 303148-16-5, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers aiming to develop novel therapeutic agents. The structural features of this molecule, particularly the presence of a pyridine moiety and specific functional groups, contribute to its unique chemical and biological properties.
The molecular structure of N'-(2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylamino}acetyl)-N,N-dimethylhydrazonoformamide consists of several key components that are critical for its function. The pyridine ring, which is a common feature in many bioactive molecules, serves as a scaffold for further functionalization. The presence of a 3-chloro substituent and a trifluoromethyl group on the pyridine ring enhances the electronic properties of the molecule, influencing its interactions with biological targets. Additionally, the acetyl and hydrazonoformamide groups introduce polar functionalities that can participate in hydrogen bonding and other non-covalent interactions, which are essential for binding to biological receptors.
In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease-related pathways. N'-(2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylamino}acetyl)-N,N-dimethylhydrazonoformamide has been investigated for its potential as an inhibitor in several pharmacological contexts. For instance, studies have suggested that this compound may interact with enzymes involved in signal transduction and metabolic pathways. The ability of the molecule to modulate these pathways makes it a candidate for further development into therapeutic agents for conditions such as cancer, inflammation, and neurodegenerative diseases.
The synthesis of N'-(2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylamino}acetyl)-N,N-dimethylhydrazonoformamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the pyridine derivative, followed by functionalization with the 3-chloro and trifluoromethyl groups. Subsequent steps involve introducing the acetyl and hydrazonoformamide moieties, which are critical for the biological activity of the compound. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, are often employed to achieve these transformations efficiently.
The biological activity of N'-(2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylamino}acetyl)-N,N-dimethylhydrazonoformamide has been evaluated in various in vitro and in vivo models. Preliminary studies have shown that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to human diseases. For example, it has been found to inhibit kinases involved in cancer cell proliferation and survival. Additionally, the compound demonstrates potential anti-inflammatory effects by modulating cytokine production and immune cell function. These findings highlight the therapeutic potential of this molecule and justify further investigation into its mechanisms of action.
The pharmacokinetic properties of N'-(2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylamino}acetyl)-N,N-dimethylhydrazonoformamide are also important considerations in its development as a drug candidate. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its bioavailability and potential side effects. The compound's solubility, stability, and metabolic clearance rates are critical factors that determine its suitability for therapeutic use. Optimizing these properties through structural modifications can enhance its efficacy and safety profile.
In conclusion, N'-(2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylamino}acetyl)-N,N-dimethylhydrazonoformamide (CAS No. 303148-16-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. Continued research into its synthesis, pharmacology, and clinical applications will be essential to realizing its full therapeutic potential.
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